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Compound of Interest

Compound Name: JNJ-17203212

Cat. No.: B1673000 Get Quote

Essential Safety and Handling Guide for JNJ-
17203212
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

JNJ-17203212, a potent transient receptor potential vanilloid 1 (TRPV1) antagonist. The

following procedures are designed to minimize risk and ensure a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for JNJ-17203212 was not publicly accessible

at the time of this document's creation. The guidance provided herein is based on general best

practices for handling potent pharmaceutical compounds and should be supplemented by a

thorough review of the compound-specific SDS, which should be obtained from the supplier. All

laboratory personnel must adhere to their institution's and local environmental regulations.

Chemical and Physical Properties
A summary of the key quantitative data for JNJ-17203212 is presented below. This information

is vital for risk assessment and the formulation of appropriate handling protocols.
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Property Value Source(s)

Molecular Weight 419.32 g/mol [1][2][3]

Formula C₁₇H₁₅F₆N₅O [1][2][3]

Appearance Solid MedchemExpress

Purity ≥98% [1][3]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[1]

Storage Store at +4°C [1][3]

CAS Number 821768-06-3 [1][2][3]

Personal Protective Equipment (PPE)
Due to the potent nature of JNJ-17203212, a comprehensive PPE strategy is mandatory to

prevent exposure. The open handling of this compound in powder form is strongly discouraged.

[4]

PPE Category Required Equipment

Primary Protection

- Chemical-resistant gloves (nitrile or neoprene)

- Disposable lab coat with knit cuffs - ANSI-

approved safety glasses with side shields or

chemical splash goggles

Secondary Protection (for weighing, aliquoting,

or procedures with a high risk of aerosolization)

- All primary protection - A fit-tested N95 or

higher respirator, or a Powered Air-Purifying

Respirator (PAPR)[5] - Double gloving

Operational Plans: Step-by-Step Guidance
Adherence to the following procedural workflows is essential for the safe handling of JNJ-
17203212.
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Start Inspect incoming package
for damage or leaks

Don appropriate PPE
(gloves, lab coat, safety glasses)

Verify compound identity
and quantity against order

Log compound in inventory
system with date of receipt

Store in a designated, labeled,
and secure location at +4°C End

Click to download full resolution via product page

Caption: Workflow for receiving and storing JNJ-17203212.

Preparation of Stock Solutions

Start Work within a certified
chemical fume hood

Don full PPE
(double gloves, respirator)

Weigh the required amount
of JNJ-17203212

Add appropriate solvent
(e.g., DMSO, ethanol)

Vortex or sonicate
to ensure complete dissolution

Clearly label the vial with
compound name, concentration, date

Store stock solution
as per stability guidelines End

Click to download full resolution via product page

Caption: Procedure for preparing stock solutions of JNJ-17203212.

Disposal Plan
The disposal of potent pharmaceutical compounds is strictly regulated to prevent

environmental contamination and accidental exposure.

Waste Segregation
Proper segregation of waste is critical for safe and compliant disposal.[6] Use designated,

color-coded waste containers.
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Waste Type Container Color Description

Hazardous Chemical Waste Black

Bulk quantities of the

compound, heavily

contaminated items, and

solutions containing JNJ-

17203212.[6]

Trace Contaminated Waste Yellow

Items with trace amounts of

contamination, such as used

PPE and absorbent pads.[6]

Sharps Waste Red

Needles and syringes that are

completely empty of the drug.

Syringes with any residual

volume must be disposed of as

hazardous chemical waste.[6]

Disposal Workflow
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Start

Identify all waste streams
that have contacted JNJ-17203212

Segregate waste into appropriate
color-coded containers

Label all waste containers with
hazardous waste tags

Store waste in a designated
Satellite Accumulation Area (SAA)

Submit a hazardous waste
pick-up request via EHS

End

Click to download full resolution via product page

Caption: Disposal workflow for JNJ-17203212 waste.

Key Disposal Principles:

Do not dispose of JNJ-17203212 or its waste down the drain or in the regular trash.[6]

All personnel involved in waste handling must be trained on appropriate procedures.[7]
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Follow all federal, state, and local regulations for hazardous waste disposal.[7]

By adhering to these guidelines, researchers can safely handle JNJ-17203212 while

minimizing risks to themselves and the environment. Always prioritize safety and consult your

institution's Environmental Health and Safety (EHS) department for any specific questions or

concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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